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Table 1: Fundamental Properties of Brevetoxin-3 (PbTx-3) [1]

Property Specification

IUPAC Name Dihydrobrevetoxin B

Chemical
Formula

C₅₀H₇₂O₁₄

Molecular
Weight

897.09 g/mol

Quality/Purity >95% (HPLC) [1]

Physical Form Solid

Storage
Conditions

-20°C; OK to freeze [1]

Solubility Soluble in DMSO, methanol, acetonitrile, chloroform (30 mg/mL); soluble in ethanol
(10 mg/mL); sparingly soluble in water [1]

Table 2: Experimentally-Derived Toxicological Data in Mice (Oral Administration) [2] [3]
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Parameter Value / Observation Experimental Conditions

Oral LOAEL 100 µg/kg bw Single administration, Up-
and-Down procedure [2]

Oral NOAEL 10 µg/kg bw Single administration, Up-
and-Down procedure [2]

Acute
Symptoms

Neuromuscular dysfunction (seizures, ataxia, loss of
limb strength), tremors, convulsive jaw movements

[2] [3]

Observed within 2-6 hours
post-administration [2] [3]

Symptom
Duration

Transient; largely resolved within 24 hours [2] [3] 48-hour observation period

[2] [3]

Sex-Specific
Effects

Females: more sensitive to weight loss. Males: more

sensitive to neurological effects and lethality at high
doses [3]

Doses: 100 to 1,500 µg kg⁻¹

bw [3]

Mortality Observed only at 4000 µg/kg bw via oral route [2] Up-and-Down procedure [2]

Analytical Methods and Experimental Protocols

Table 3: Summary of Key Experimental Protocols for PbTx-3 Research

Method Key Steps & Conditions Application / Purpose

| LC-ESI-MS/MS | • Chromatography: Reverse-phase LC • Ionization: Electrospray (ESI) • Detection:

Tandem MS, Positive ion mode • Ion Monitored: [M+H]⁺ at m/z 897 [4] | Quantification and confirmation

of PbTx-3 in biological and environmental samples [4] | | In Vivo Oral Toxicity (Up-and-Down Procedure)

| 1. Animals: Mice (both sexes) 2. Dosing: Single oral gavage of PbTx-3 3. Observation: 48 hours for

clinical signs (neuromuscular function, body temp, weight) 4. Endpoint Analysis: Histopathology, blood

biochemistry [2] [3] | Establish acute toxicity parameters (LOAEL, NOAEL) and symptomatology for

human health risk assessment [2] [3] | | Whole-Cell Voltage Clamp Electrophysiology | 1. Preparation:

Isolated rodent sensory neurons or cultured cells 2. Solution: Contains Tetrodotoxin (TTX) to isolate TTX-
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sensitive channels 3. Protocol: Step depolarizations from a holding potential 4. Measurement: Na⁺ current

kinetics (activation, inactivation) in presence vs. absence of PbTx-3 [5] | Study the direct effects of PbTx-3

on the function and gating of voltage-gated sodium channels [5] | | Receptor Binding Assay (RBA) | 1.

Membrane Prep: Rat brain synaptosomes or cell membranes containing Naᵥ channels. 2. Incubation: With

a radiolabeled brevetoxin (e.g., [³H]-PbTx-3) and unlabeled competitor. 3. Separation & Detection: Filter

binding and scintillation counting. 4. Analysis: Calculate IC₅₀/EC₅₀ for competitor toxins. [6] | Assess the

affinity of PbTx-3 and its derivatives for the VGSC receptor site 5. [6] |

Mechanism of Action and Signaling Pathways

PbTx-3 is a potent voltage-gated sodium channel (VGSC or Naᵥ) activator [1] [7]. Its primary molecular

target is Receptor Site 5 on the alpha-subunit of VGSCs [6]. Upon binding, PbTx-3 alters the channel's

normal gating behavior through three key mechanisms [7]:

Shifts activation to more negative membrane potentials.
Inhibits channel inactivation, leading to a prolonged open state.

Induces sub-conductance states and increases the mean open time.

The following diagram illustrates the cascade of cellular events triggered by PbTx-3 binding to the VGSC:
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Cellular pathway of PbTx-3 toxicity.
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Research Implications and Therapeutic Potential

Emerging research explores PbTx-3 and its analogs for therapeutic applications, particularly in

neuroregeneration post-stroke. Studies suggest that at low, non-toxic doses, these compounds can promote

neurite outgrowth, dendritic arborization, and synaptogenesis by modulating sodium channels and

downstream calcium signaling [6]. However, a significant challenge is the potential for immunotoxicity and

inflammatory effects, which appear to vary significantly between different brevetoxin analogs and are not

solely dependent on VGSC binding affinity [6].

Key Considerations for Researchers

Analog Variation is Critical: PbTx-3 is just one member of the brevetoxin family. Its effects can differ

markedly from other analogs (e.g., PbTx-2, PbTx-6). Research plans must specify the analog and not
treat "brevetoxins" as a uniform group [6].

Sex-Dependent Responses: Preclinical studies in mice indicate significant sex-based differences in
toxicological responses to PbTx-3, which should be factored into experimental design and data

interpretation [3].
Stability and Handling: PbTx-3 is a solid, lipid-soluble compound. Stock solutions should be

prepared in solvents like DMSO or ethanol, stored in glass vials at -20°C, and purged with an inert
gas for long-term stability over months [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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